Cas no 1423778-02-2 (N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide)

• Product Name: N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
• CAS No: 1423778-02-2
• MF: C₁₈H₁₈F₃N₃O₂
• MW: 365.349634647369
• CID: 6206053
• PubChem ID: 71900618
• Update Time: 2025-10-22

N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1423778-02-2
• N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
• EN300-26687206
• AKOS033745403
• Z203426998

• Inchi： 1S/C18H18F3N3O2/c19-18(20,21)13-4-3-5-14(9-13)24-10-12(8-15(24)25)16(26)23-17(11-22)6-1-2-7-17/h3-5,9,12H,1-2,6-8,10H2,(H,23,26)
• InChI Key： MDYPIPWGTGUKRA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(CC(C(NC2(C#N)CCCC2)=O)C1)=O)(F)F

Computed Properties

• Exact Mass: 365.13511131g/mol
• Monoisotopic Mass: 365.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide

Introduction to N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide (CAS No. 1423778-02-2)

N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1423778-02-2, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the creation of novel therapeutic agents.

The molecular structure of this compound is intricate and sophisticated, featuring a pyrrolidine core that is functionalized with various substituents. The presence of a cyano group at the cyclopentyl position and an amide linkage at the terminal position contributes to its unique reactivity and biological profile. Furthermore, the incorporation of a trifluoromethyl group on the phenyl ring enhances its electronic properties, making it a candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide has been studied for its potential to interact with specific targets within cellular machinery. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of cyclopentyl and pyrrolidine moieties is known to be pharmacologically relevant, with many successful drugs incorporating similar structural elements. The addition of functional groups such as the cyano and amide groups further diversifies its chemical space, allowing for the exploration of multiple biological targets.

Recent studies have begun to uncover the pharmacological properties of N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide. Researchers have observed that this compound exhibits promising activity in vitro against certain cancer cell lines, suggesting its potential as an anticancer agent. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and cyclization processes, are employed to construct the complex molecular framework. The expertise required to synthesize such compounds underscores their value in pharmaceutical research.

From a computational chemistry perspective, N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide has been subjected to extensive molecular modeling studies. These studies aim to predict its binding interactions with biological targets and to optimize its pharmacokinetic properties. The results from these simulations have provided valuable insights into how modifications to the molecular structure can enhance its therapeutic potential.

The future prospects for N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide are exciting and multifaceted. Ongoing research is focused on developing derivatives of this compound that exhibit improved efficacy and reduced side effects. Additionally, exploring its mechanism of action will provide a deeper understanding of how it interacts with biological systems.

In conclusion, N-(1-cyanocyclopentyl)-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide (CAS No. 1423778-02-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.